methyl (2R)-2-aminoheptanoate

Core Science & Biosynthesis

Methyl (2R)-2-Aminoheptanoate: Technical Guide to Structure, Synthesis, and Pharmaceutical Applications

The following technical guide details the chemical structure, physicochemical properties, synthesis, and pharmaceutical applications of methyl (2R)-2-aminoheptanoate.

Executive Summary

Methyl (2R)-2-aminoheptanoate is the methyl ester derivative of the non-proteinogenic amino acid D-2-aminoheptanoic acid (also known as D-2-aminoenanthic acid). As a chiral building block, it is increasingly utilized in drug discovery to modulate the lipophilicity and proteolytic stability of peptide-based therapeutics.

The (2R)-configuration corresponds to the D-amino acid stereochemistry. Unlike natural L-amino acids (2S), the incorporation of this D-isomer into peptide sequences introduces conformational constraints and confers resistance against endogenous proteases, significantly extending the in vivo half-life of peptidomimetics. Furthermore, the linear pentyl side chain provides a specific hydrophobic handle, optimizing membrane permeability without the steric bulk associated with branched isomers like homoleucine.

Chemical Identity & Stereochemistry[1]

Nomenclature and Identifiers[2][3]

• IUPAC Name: Methyl (2R)-2-aminoheptanoate[1]

• Common Names: Methyl D-2-aminoheptanoate; Methyl D-alpha-aminoenanthate; (R)-2-Aminoheptanoic acid methyl ester.

• CAS Number (Racemate HCl): 105732-43-2 (Note: Specific (R)-enantiomer CAS is vendor-specific and often custom-synthesized).

• Molecular Formula: C

  H NO

• Molecular Weight: 159.23 g/mol (Free Base); 195.69 g/mol (Hydrochloride Salt).

Structural Analysis

The molecule consists of an alpha-amino ester core with a linear five-carbon alkyl side chain (pentyl group).

• Stereocenter: The Alpha-carbon (C2) is chiral.[2]

• Configuration: (2R)

• Correlation: (2R)-2-aminoheptanoate

  D-2-aminoheptanoate.

• Side Chain:

  (n-Pentyl).

Stereochemical Distinction:

Property	Natural Amino Acids (L)	Methyl (2R)-2-Aminoheptanoate
Cahn-Ingold-Prelog	(S)-Configuration (mostly)	(R)-Configuration
Fischer Projection	Amino group on Left (L)	Amino group on Right (D)

| Proteolytic Stability | Low (Rapid degradation) | High (Protease resistant) |

Physicochemical Properties[3][5][6][7][8][9]

The following data summarizes the core physical properties critical for handling and formulation.

Property	Value / Description	Note
Physical State	Colorless liquid (Free base) / White solid (HCl salt)	HCl salt is hygroscopic.
Boiling Point	~210 °C (Predicted, 760 mmHg)	Decomposes at high temp.
Melting Point	135–140 °C (HCl salt)	Varies with purity/solvate.
Solubility	MeOH, EtOH, DMSO, DCM	Free base is lipophilic.
pKa (Amine)	~7.8 – 8.2	Lower than free acid due to ester.
LogP	~2.31	Highly lipophilic tail.
H-Bond Donors	1 (Amine)
H-Bond Acceptors	2 (Amine, Carbonyl)

Synthesis & Manufacturing Protocols

The synthesis of methyl (2R)-2-aminoheptanoate typically proceeds via the esterification of the parent amino acid, (R)-2-aminoheptanoic acid. Since the (R)-enantiomer is not naturally abundant, it is often obtained via optical resolution of the racemate or asymmetric synthesis.

Workflow Diagram: Synthesis & Resolution

The following diagram illustrates the pathway from racemic starting material to the pure (2R)-methyl ester.

Figure 1: Chemo-enzymatic synthesis workflow for isolating the (2R)-isomer.

Protocol: Thionyl Chloride Mediated Esterification

This is the standard laboratory method for converting the free acid to the methyl ester hydrochloride.

Reagents:

• (R)-2-Aminoheptanoic acid (1.0 eq)

• Anhydrous Methanol (Solvent, excess)

• Thionyl Chloride (SOCl

  , 1.2–1.5 eq)

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped with a CaCl

  drying tube.

• Solvation: Suspend (R)-2-aminoheptanoic acid in anhydrous methanol (approx. 10 mL per gram of acid) at 0 °C (ice bath).

• Activation: Add thionyl chloride dropwise over 30 minutes. Caution: Exothermic reaction with evolution of HCl and SO

  gas.

• Reflux: Remove the ice bath and heat the mixture to reflux (65 °C) for 4–6 hours. The solution should become clear.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or solid.

• Crystallization: Redissolve the residue in a minimum amount of cold methanol and precipitate by adding anhydrous diethyl ether.

• Filtration: Collect the white crystalline solid (Methyl (2R)-2-aminoheptanoate hydrochloride) via vacuum filtration.

Validation Check:

• TLC: Eluent n-Butanol/Acetic Acid/Water (4:1:1). Stain with Ninhydrin (Purple spot).

• NMR: Check for the methyl ester singlet at

  3.7 ppm.

Applications in Drug Discovery[6][7][10][11]

Methyl (2R)-2-aminoheptanoate serves two primary functions in medicinal chemistry: Lipophilicity Modulation and Proteolytic Protection .

Lipophilicity Tuning (The "Grease" Factor)

The 5-carbon pentyl side chain is significantly more lipophilic than Alanine (methyl) or Leucine (isobutyl). Incorporating this residue into a peptide sequence increases the overall LogP, facilitating:

• Blood-Brain Barrier (BBB) Penetration: Higher lipophilicity aids passive transport.

• Membrane Anchoring: The tail can interact with lipid bilayers, anchoring the peptide at the cell surface.

Proteolytic Stability (The D-Amino Effect)

Endogenous proteases (e.g., trypsin, chymotrypsin) specifically recognize L-amino acids (2S). Substitution with the (2R)-isomer alters the scissile bond geometry, rendering it unrecognizable to the enzyme active site.

Mechanism of Action Diagram:

Figure 2: Mechanism of proteolytic resistance conferred by (2R)-stereochemistry.

Analytical Characterization

To verify the identity and purity of Methyl (2R)-2-aminoheptanoate, the following analytical parameters are standard.

Nuclear Magnetic Resonance (1H NMR)

• Solvent: DMSO-d6 or CD3OD.

• 0.88 ppm (t, 3H): Terminal methyl of the heptyl chain.
• 1.2–1.4 ppm (m, 6H): Internal methylene protons of the chain.
• 1.75 ppm (m, 2H): Beta-methylene protons.
• 3.75 ppm (s, 3H): Methyl ester ( ).
• 3.95 ppm (t, 1H): Alpha-proton ( ).

Chiral HPLC

Separation of (2R) and (2S) enantiomers is critical for quality control.

• Column: Chiral Crown Ether (e.g., Crownpak CR(+)) or Polysaccharide (Chiralpak AD-H).

• Mobile Phase: Perchloric acid (pH 1.5) for Crownpak; Hexane/IPA for Chiralpak (free base).

• Detection: UV at 210 nm (low absorption, requires high concentration) or ELSD.

Safety and Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The free base is prone to hydrolysis and cyclization (diketopiperazine formation) if left in solution. The HCl salt is stable but hygroscopic.

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood, especially when handling thionyl chloride during synthesis.

References

• BenchChem. (2025).[2][3][4][5] Application Notes and Protocols: Methyl 2-aminoheptanoate in Medicinal Chemistry. Retrieved from 6

• Li, J., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13, 1111-1119.[7] Retrieved from 8

• Smith, N. D., et al. (2005). Enantiocontrolled Synthesis of α-Methyl Amino Acids. Organic Letters, 7, 255-258.[9] Retrieved from 9

• PubChem. (2025). Compound Summary: Methyl 2-aminoheptanoate.[2][3][4][5] Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Methyl 2-aminoheptanoate hydrochloride. Retrieved from

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Physicochemical characteristics of methyl (2R)-2-aminoheptanoate

An In-depth Technical Guide to the Physicochemical Characteristics of Methyl (2R)-2-aminoheptanoate

Abstract

Methyl (2R)-2-aminoheptanoate is a non-proteinogenic α-amino acid ester that is emerging as a significant building block in medicinal chemistry and organic synthesis. Its unique structural features, including a chiral center, a reactive primary amine, a methyl ester, and a lipophilic five-carbon side chain, make it a versatile intermediate for developing novel therapeutics and complex molecular architectures.[1][2] The incorporation of this moiety can enhance lipophilicity, improve metabolic stability, and facilitate stronger protein-ligand interactions by engaging with hydrophobic binding pockets.[2][3] This guide provides a comprehensive technical overview of the synthesis, physicochemical properties, analytical methodologies, and key chemical reactions of methyl (2R)-2-aminoheptanoate, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Molecular Structure and Core Physicochemical Properties

The fundamental characteristics of a molecule dictate its behavior in both chemical and biological systems. Methyl (2R)-2-aminoheptanoate is structurally defined by a heptanoic acid backbone with an amino group at the alpha position (C2) and a methyl esterified carboxyl group. The "(2R)" designation specifies the stereochemistry at the chiral α-carbon.

The pentyl side chain is the primary determinant of the molecule's non-polar, lipophilic character.[2] This property is crucial for applications where enhanced membrane permeability or hydrophobic interactions are desired.[2] Conversely, the amino and ester groups provide reactive handles for synthetic modifications and contribute to the molecule's polarity.[3]

Summary of Physicochemical Data

Quantitative data for methyl (2R)-2-aminoheptanoate is not extensively documented in public databases. The following table consolidates available experimental data with predicted values derived from analogous α-amino acid methyl esters to provide a comprehensive profile.[1]

Property	Value (Experimental/Predicted)	Source/Rationale
Molecular Formula	C₈H₁₇NO₂	Calculated from structure.[1][3]
Molecular Weight	159.23 g/mol	Calculated from atomic weights.[1][3]
Appearance	Colorless to pale yellow oil	General observation for similar amino acid esters.[1]
Melting Point	85-88 °C (for hydrochloride salt)	Experimental data for the HCl salt form.[4]
Boiling Point	~190-200 °C at 760 mmHg	Predicted based on similar compounds.[1]
Density	~0.95 g/cm³	Predicted based on similar compounds.[1]
Water Solubility	Insoluble (free base)	The non-polar alkyl chain dominates.[5] The HCl salt form exhibits higher water solubility.
Solubility (Organic)	Soluble	Soluble in common organic solvents like methanol, ethanol, DCM, and chloroform.[1]
pKa (amine)	~7.5 - 8.5	Estimated based on analogous α-amino acid esters.[1]
Predicted logP	2.6	Predicted value for the related (2R)-N-methylheptan-2-amine.[6]

Synthesis and Purification

The most direct and industrially scalable method for synthesizing methyl (2R)-2-aminoheptanoate is the Fischer esterification of its parent amino acid, (2R)-2-aminoheptanoic acid.[1] This reaction is typically catalyzed by a strong acid, which protonates the carbonyl oxygen of the carboxylic acid, rendering it more electrophilic and susceptible to nucleophilic attack by methanol.

Two common catalysts for this transformation are concentrated sulfuric acid (H₂SO₄) and trimethylchlorosilane (TMSCl). The TMSCl method is often considered milder and may be preferable for sensitive substrates.[7] In both procedures, the final product is typically isolated as the hydrochloride salt, which is a stable, crystalline solid, facilitating easier handling and purification compared to the free base oil.[1][7]

Figure 1: General workflow for the synthesis of Methyl (2R)-2-aminoheptanoate HCl.

Protocol 2.1: Acid-Catalyzed Fischer Esterification

This protocol describes a robust method for the gram-scale synthesis of the target compound. The causality behind this choice is its high yield and the use of inexpensive, readily available reagents.[7]

• Reactor Setup: Suspend (2R)-2-aminoheptanoic acid (1.0 eq) in anhydrous methanol (approx. 5-10 mL per gram of amino acid) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Catalyst Addition: Cool the suspension in an ice bath (0 °C). Slowly and carefully add concentrated sulfuric acid (1.2 eq) dropwise with vigorous stirring. The addition is exothermic and must be controlled.

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65-70 °C). Maintain reflux for 2-4 hours. The solid amino acid will gradually dissolve as the reaction proceeds.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., Dichloromethane:Methanol 9:1). The product spot should have a higher Rf value than the starting amino acid.

• Work-up: After completion, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting residue in water and cool in an ice bath. Adjust the pH to ~9 with a cold ammonia solution to deprotonate the amine and precipitate any unreacted amino acid. Extract the aqueous layer three times with diethyl ether or dichloromethane.

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil. For the stable hydrochloride salt, dissolve the oil in minimal diethyl ether and bubble dry HCl gas through the solution until precipitation is complete. Collect the resulting white solid by vacuum filtration.[7]

Spectral and Analytical Characterization

Accurate characterization is essential to confirm the identity, purity, and structure of the synthesized molecule. While detailed experimental spectra for methyl (2R)-2-aminoheptanoate are not widely published, its expected spectral characteristics can be reliably predicted based on its structure and data from analogous compounds.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of the molecule.

• ¹H NMR (Proton NMR): The proton NMR spectrum provides information on the number and environment of hydrogen atoms.[1]

  • -OCH₃ (ester methyl): A sharp singlet is expected around 3.7 ppm.[1]

  • -CH(NH₂)- (α-proton): A triplet or multiplet around 3.5 ppm, coupled to the adjacent methylene protons.[1]

  • -CH₂- (β-protons): A multiplet around 1.6-1.8 ppm.[1]

  • -(CH₂)₃- (alkyl chain): A series of overlapping multiplets between 1.2 and 1.4 ppm.[1]

  • -CH₃ (terminal methyl): A triplet around 0.9 ppm, coupled to the adjacent methylene protons.[1]

  • -NH₂ (amine protons): A broad singlet, which may exchange with D₂O. Its chemical shift is highly dependent on solvent and concentration.

• ¹³C NMR (Carbon NMR): The carbon NMR spectrum indicates the number of unique carbon environments.

  • C=O (ester carbonyl): ~170-175 ppm

  • -CH(NH₂)- (α-carbon): ~50-60 ppm

  • -OCH₃ (ester methyl): ~50-55 ppm

  • Alkyl Chain Carbons: A series of signals between ~14-40 ppm.

Chromatographic Purity Assessment

Chromatographic methods are employed to assess the purity of the compound and to separate it from starting materials or byproducts.

Figure 2: Experimental workflow for purity analysis by GC-MS.

Protocol 3.1: Purity Analysis by GC-MS following Derivatization

This protocol is chosen because Gas Chromatography-Mass Spectrometry (GC-MS) provides excellent separation and definitive identification based on mass fragmentation patterns. Derivatization is a necessary step to increase the volatility of the polar amino acid ester.[8]

• Sample Preparation: Accurately weigh ~1 mg of the compound into a vial. Add 100 µL of a suitable solvent (e.g., acetonitrile) and 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide, BSTFA).

• Derivatization: Cap the vial tightly and heat at 70 °C for 30 minutes to ensure complete silylation of the primary amine.

• GC-MS Parameters: [8]

  • Injection: Inject 1 µL of the derivatized sample into the GC.

  • Injector Temperature: 280 °C.

  • Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 300 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detection: Operate the mass spectrometer in electron ionization (EI) mode at 70 eV. Acquire data in full scan mode to identify the parent ion and fragmentation patterns, confirming the structure and assessing for impurities.[8]

Chemical Reactivity and Applications

The synthetic utility of methyl (2R)-2-aminoheptanoate stems from the reactivity of its primary amine and ester functionalities.

N-Acylation

The α-amino group is nucleophilic and readily undergoes acylation with acyl chlorides or acid anhydrides in the presence of a non-nucleophilic base (e.g., triethylamine) to form amide bonds.[2] This reaction is fundamental for incorporating the amino acid ester into peptide chains or for attaching other pharmacophoric groups.[2]

Figure 3: Logical relationship in an N-acylation reaction.

Applications in Drug Development

The incorporation of non-natural amino acids like 2-aminoheptanoic acid is a validated strategy in medicinal chemistry to enhance the therapeutic properties of molecules.[2]

• Increased Lipophilicity: The pentyl side chain increases the overall lipophilicity of a parent molecule, which can improve its ability to cross biological membranes and enhance oral bioavailability.[2]

• Enhanced Protein-Ligand Binding: The alkyl chain can participate in favorable hydrophobic or van der Waals interactions within the binding pockets of target proteins, potentially increasing potency and selectivity.[2]

• Improved Metabolic Stability: The non-natural structure can confer resistance to degradation by metabolic enzymes like proteases, thereby extending the in-vivo half-life of a peptide-based drug.[2]

Safety and Handling

• General Handling: Handle in accordance with good industrial hygiene and safety practices. Use in a well-ventilated area, preferably a chemical fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat.

• Health Hazards: May cause skin and eye irritation. Inhalation of high vapor concentrations may lead to symptoms like headache, dizziness, and nausea. Aspiration may be a risk if swallowed. The toxicological properties have not been fully investigated.

• Storage: Store in a tightly closed container in a cool, dry place. The hydrochloride salt is more stable and less volatile, making it preferable for long-term storage.[4]

References

• Benchchem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of Methyl 2-aminoheptanoate. 7

• Benchchem. (2025). In-Depth Technical Guide: Synthesis and Properties of Methyl 2-Aminoheptanoate. 1

• Benchchem. (2025). Application Notes and Protocols: Methyl 2-aminoheptanoate in Medicinal Chemistry. 2

• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Methylheptane. Link

• Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Amino-6-methylheptane. Link

• Benchchem. (2025). A Comparative Analysis of the Reactivity of Methyl 2-aminoheptanoate and Methyl 2-aminohexanoate. 3

• PubChem. (2025). (2R)-N-methylheptan-2-amine | C8H19N | CID 36689303. Link

• MDPI. (2023). Exploring Alkyl Ester Salts of L-Amino Acid Derivatives of Ibuprofen: Physicochemical Characterization and Transdermal Potential. Link

• ChemScene. (n.d.). Methyl 2-amino-4-methylheptanoate | 1343467-74-2. Link

• MedChemExpress. (n.d.). 2-Methylheptanoic acid. Link

• MDPI. (2026). Fatty Acid and Amino Acid Derivatives in Organocatalyzed Michael Additions. Link

• MetaboAge. (n.d.). 2-aminoheptanoate. Link

• PubChem. (2025). Methyl 2-amino-2-methylpropanoate | C5H11NO2 | CID 4186341. Link

• Sigma-Aldrich. (n.d.). 2-Amino-6-methylheptane 99 543-82-8. Link

• Benchchem. (2025). Comparative Analysis of Analytical Methods for Methyl 2-aminoheptanoate. 8

• Wikipedia. (n.d.). Methyl heptanoate. Link

• PMC. (n.d.). Physico-Chemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Link

• ResearchGate. (n.d.). Investigating the Physico-Chemical Properties of Amino Acids and Their Analysis by Thin Layer Chromatography. Link

• NP-MRD. (2024). Showing NP-Card for 2-Methylheptanoic acid (NP0336935). Link

• Sigma-Aldrich. (n.d.). Methyl 2-amino-2-methylpropanoate | 13257-67-5. Link

• FooDB. (2010). Showing Compound 2-Methylheptanoic acid (FDB008214). Link

• PMC. (n.d.). APDbase: Amino acid Physicochemical properties Database. Link

• Intertek. (n.d.). Physico-chemical Properties of Proteins. Link

• Santa Cruz Biotechnology. (n.d.). 2-Methylheptane. Link

• PMC. (n.d.). A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Link

• MDPI. (2025). Optimization of Extraction Methods for NMR and LC-MS Metabolite Fingerprint Profiling of Botanical Ingredients in Food and Natural Health Products (NHPs). Link

• ResearchGate. (2025). (PDF) MetaboMiner - Semi-automated identification of metabolites from 2D NMR spectra of complex biofluids. Link

• Sigma-Aldrich. (n.d.). methyl 2-aminoheptanoate hydrochloride | 105732-43-2. Link

• MDPI. (2022). Induction of Metabolic Changes in Amino Acid, Fatty Acid, Tocopherol, and Phytosterol Profiles by Exogenous Methyl Jasmonate Application in Tomato Fruits. Link

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The Ascendant Role of (2R)-2-aminoheptanoate Derivatives in Modern Drug Discovery: A Technical Guide

Abstract

The non-proteinogenic amino acid, (2R)-2-aminoheptanoate, represents a versatile and increasingly pivotal scaffold in medicinal chemistry. Its unique stereochemistry and lipophilic side chain offer a compelling starting point for the design of novel therapeutics with enhanced pharmacological properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, derivatization, characterization, and biological applications of (2R)-2-aminoheptanoate derivatives. We will delve into the causality behind synthetic strategies, provide detailed experimental protocols, and explore the structure-activity relationships that govern the efficacy of these promising compounds.

Introduction: The Strategic Advantage of the (2R)-2-aminoheptanoate Scaffold

In the quest for novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly turning their attention to non-proteinogenic amino acids. Among these, (2R)-2-aminoheptanoate has emerged as a particularly valuable building block. The "R" configuration at the alpha-carbon is crucial for specific molecular recognition by biological targets, while the five-carbon linear side chain imparts a degree of lipophilicity that can enhance membrane permeability and oral bioavailability—key challenges in peptide-based drug development.[1] The introduction of this and other non-proteinogenic amino acids can also confer resistance to enzymatic degradation, thereby prolonging the in vivo half-life of a drug candidate.[1]

This guide will navigate the critical aspects of working with (2R)-2-aminoheptanoate derivatives, from their stereocontrolled synthesis to their evaluation in biological systems, with a focus on providing practical, field-proven insights.

Enantioselective Synthesis of the (2R)-2-aminoheptanoate Core

The cornerstone of any research program involving (2R)-2-aminoheptanoate derivatives is the robust and stereocontrolled synthesis of the parent amino acid. While numerous methods for the asymmetric synthesis of α-amino acids exist, biocatalytic and chiral auxiliary-based approaches have proven to be particularly effective for producing the desired (R)-enantiomer with high purity.

Biocatalytic Approaches: The Power of Enzymes

Enzymes offer unparalleled stereoselectivity under mild reaction conditions. Imine reductases (IREDs) and transaminases are at the forefront of biocatalytic methods for the synthesis of chiral amines and amino acids.[2]

Conceptual Workflow for IRED-Catalyzed Reductive Amination:

Figure 1: Conceptual workflow for the IRED-catalyzed synthesis of (2R)-2-aminoheptanoate.

Rationale: This method is highly attractive due to its potential for high enantiomeric excess (ee) and the use of environmentally benign aqueous media. The choice of IRED is critical, as different enzymes exhibit varying substrate specificities and stereoselectivities.[2]

Chiral Auxiliary-Mediated Synthesis

A classic and reliable chemical approach involves the use of a chiral auxiliary to direct the stereoselective alkylation of a glycine enolate equivalent.

Experimental Protocol: Asymmetric Synthesis via a Homochiral Glycine Enolate Synthon

This protocol is adapted from established methods for the asymmetric synthesis of α-amino acids.[3]

• Preparation of the Chiral Synthon: React glycine with a suitable chiral auxiliary (e.g., a derivative of camphor or a chiral oxazolidinone) to form a homochiral glycine enolate synthon.

• Enolate Formation: Treat the synthon with a strong base, such as lithium diisopropylamide (LDA), at low temperature (-78 °C) in an anhydrous aprotic solvent like tetrahydrofuran (THF) to generate the corresponding enolate. The chiral auxiliary sterically shields one face of the enolate.

• Stereoselective Alkylation: Introduce an appropriate electrophile, in this case, a 1-halopentane (e.g., 1-iodopentane), to the enolate solution. The alkylation will occur preferentially from the less sterically hindered face, leading to the formation of the desired (R)-diastereomer.

• Auxiliary Cleavage: Cleave the chiral auxiliary under acidic or basic conditions to release the (2R)-2-aminoheptanoic acid.

• Purification: Purify the final product by recrystallization or column chromatography. The chiral auxiliary can often be recovered and reused.

Derivatization Strategies for Therapeutic Applications

The true potential of (2R)-2-aminoheptanoate lies in its derivatization to create a diverse library of compounds for biological screening. The amino and carboxylic acid functional groups serve as versatile handles for modification.

N-Acylation and Sulfonylation

Modification of the primary amine is a common strategy to introduce new pharmacophoric elements and modulate the physicochemical properties of the molecule.

Experimental Protocol: General Procedure for N-Acylation

This protocol is based on a standard method for the acylation of amino esters.[4]

• Esterification (Optional but Recommended): To avoid side reactions with the carboxylic acid, it is often advantageous to first protect it as an ester (e.g., a methyl or ethyl ester) via acid-catalyzed esterification.

• Reaction Setup: Dissolve methyl (2R)-2-aminoheptanoate hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) (2.2 eq), and stir for 10-15 minutes at room temperature to neutralize the hydrochloride salt.

• Acylating Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the desired acyl chloride or sulfonyl chloride (1.1 eq) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Table 1: Examples of N-Acyl and N-Sulfonyl Derivatives

Derivative Type	R-Group Example	Potential Therapeutic Area
N-Benzoyl	Phenyl	Anticancer, Antimicrobial
N-Thiazolyl	2-Aminothiazole	Anticancer, Anti-inflammatory[5]
N-Biphenylsulfonyl	4-Biphenyl	Neurological Disorders[6]

Carboxylic Acid Modifications

The carboxylic acid can be converted to amides, esters, or other functional groups to interact with different biological targets or to create prodrugs with improved absorption and distribution profiles.

Biological Applications and Structure-Activity Relationships (SAR)

Derivatives of (2R)-2-aminoheptanoate have shown significant promise in several therapeutic areas, most notably in the treatment of neurological disorders.

NMDA Receptor Antagonists

A compelling example of the therapeutic potential of this scaffold is the development of biphenyl-derivatives of a related compound, 2-amino-7-phosphono-heptanoic acid, as potent and competitive N-methyl-D-aspartate (NMDA) receptor antagonists.[6]

Key SAR Insights:

• Lipophilic Side Chain: The heptanoic acid chain contributes to the overall lipophilicity of the molecule, which can be crucial for crossing the blood-brain barrier.

• Aromatic Interactions: The introduction of a biphenyl group at a distal position suggests that interactions with aromatic-binding pockets in the receptor are critical for high-affinity binding.

• Stereochemistry: The (R)-configuration at the α-carbon is often essential for correct orientation within the binding site of the receptor.

Pharmacological Profile of Lead Compound (SDZ 220-581):

• Activity: Full protection against maximal electroshock-induced seizures in rodent models.[6]

• Neuroprotection: Demonstrated ability to reduce the extent of quinolinic acid-induced striatal lesions.[6]

• Pharmacokinetics: Good oral activity with a fast onset and long duration of action.[6]

Logical Pathway for NMDA Receptor Antagonist Action:

Figure 2: Simplified logical pathway of neuroprotection by NMDA receptor antagonism.

Potential as Anticancer and Antimicrobial Agents

The incorporation of heterocyclic moieties, such as thiazoles, onto the (2R)-2-aminoheptanoate scaffold is a promising strategy for developing novel anticancer and antimicrobial agents. 2-Aminothiazole derivatives are known to possess a wide range of biological activities.[4][7]

Hypothetical In Vitro Antiproliferative Assay (MTT Assay)

This protocol outlines a standard procedure for evaluating the cytotoxic effects of synthesized derivatives on a cancer cell line.[4]

• Cell Seeding: Seed a human cancer cell line (e.g., HCT-116 colon cancer cells) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized (2R)-2-aminoheptanoate derivatives dissolved in a suitable solvent like DMSO. Include a vehicle control and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (the concentration of the compound that inhibits cell growth by 50%).

Analytical Characterization

Rigorous analytical characterization is essential to confirm the structure, purity, and stereochemical integrity of synthesized (2R)-2-aminoheptanoate derivatives.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of the final compounds.

Experimental Protocol: Chiral HPLC Separation

This is a representative protocol; optimization for specific derivatives is necessary.

• Column: A macrocyclic glycopeptide-based chiral stationary phase (CSP), such as an Astec CHIROBIOTIC T column, is often effective for underivatized amino acids.[8] For derivatized compounds, polysaccharide-based CSPs may be more suitable.

• Mobile Phase: A typical mobile phase for a CHIROBIOTIC T column is a mixture of an organic modifier (e.g., methanol or ethanol) and an aqueous buffer containing a small amount of an acid or base (e.g., ammonium acetate or formic acid) to control ionization.

• Detection: UV detection is commonly used, typically at a wavelength around 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

• Analysis: Inject the sample and monitor the chromatogram for the separation of the two enantiomers. The enantiomeric excess (% ee) can be calculated from the peak areas of the (R) and (S) enantiomers.

Table 2: Typical Chiral HPLC Parameters

Parameter	Typical Value/Range	Rationale
Column	Astec CHIROBIOTIC T	Effective for polar, ionic compounds like amino acids.[8]
Mobile Phase	Methanol/Water with 0.1% Formic Acid	LC-MS compatible and provides good selectivity.
Flow Rate	0.5 - 1.0 mL/min	Balances analysis time with resolution.
Temperature	25 - 40 °C	Can influence the thermodynamics of chiral recognition.
Injection Vol.	5 - 20 µL	Depends on sample concentration and detector sensitivity.
Detection	UV at 210 nm	General wavelength for detecting the peptide bond/amino group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural elucidation of the synthesized derivatives. Chiral solvating agents can be used in NMR to determine the enantiomeric purity by inducing chemical shift differences between the enantiomers.[3]

Conclusion and Future Directions

The (2R)-2-aminoheptanoate scaffold is a powerful tool in the arsenal of the modern medicinal chemist. Its unique combination of stereochemistry and lipophilicity provides a solid foundation for the development of novel therapeutics with improved pharmacological properties. The synthetic and analytical protocols outlined in this guide offer a practical framework for researchers to explore the vast chemical space accessible from this versatile building block. Future research will undoubtedly uncover new biological targets and therapeutic applications for (2R)-2-aminoheptanoate derivatives, further solidifying their importance in the future of drug discovery.

References

• Davankov, V. A. (2006). Enantiomeric Separation of Non-Protein Amino Acids by Chiral Ligand-Exchange High-Performance Liquid Chromatography. Journal of Liquid Chromatography & Related Technologies, 29(13-15), 1849-1863. Available from: [Link]

• Urwyler, S., et al. (1996). Biphenyl-derivatives of 2-amino-7-phosphono-heptanoic acid, a novel class of potent competitive N-methyl-D-aspartate receptor antagonists--II. Pharmacological characterization in vivo. Neuropharmacology, 35(6), 655-669. Available from: [Link]

• Dellaria, J. F., & Santarsiero, B. D. (1989). Enantioselective synthesis of .alpha.-amino acid derivatives via the stereoselective alkylation of a homochiral glycine enolate synthon. The Journal of Organic Chemistry, 54(16), 3916-3926. Available from: [Link]

• Kim, D., & Weinreb, S. M. (2001). Synthesis and characterization of chiral N-O turns induced by alpha-aminoxy acids. The Journal of Organic Chemistry, 66(23), 7684-7691. Available from: [Link]

• Phenomenex. HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Available from: [Link]

• Reile, I., et al. (2023). NMR Discrimination of d- and l-α-Amino Acids at Submicromolar Concentration via Parahydrogen-Induced Hyperpolarization. Journal of the American Chemical Society, 145(2), 1259-1267. Available from: [Link]

• Ono, H., et al. (2026). Structure–Activity Relationships of Designed α‐Amino Hydroxamic Acids for Affinity Labeling via In Situ Isocyanate Generation. Angewandte Chemie International Edition. Available from: [Link]

• Seco, J. M., et al. (2001). Determination of the Absolute Configuration of Amines and α-Amino Acids by 1H NMR of (R)-O-Aryllactic Acid Amides. The Journal of Organic Chemistry, 66(23), 7845-7851. Available from: [Link]

• Wang, S., et al. (2019). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Frontiers in Pharmacology, 10, 1463. Available from: [Link]

• Mathew, S., & Yun, H. (2021). Asymmetric synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. Angewandte Chemie International Edition, 60(16), 8717-8722. Available from: [Link]

• PubChem. (2S)-2-aminoheptanoic acid. National Center for Biotechnology Information. PubChem Compound Database; CID=5312965. Available from: [Link]

• Excelra. Structure–Activity Relationship (SAR) in Drug Discovery. Available from: [Link]

• Smith, A. B., et al. (2018). Synthesis of (2R,4S)-4-Amino-5-hydroxybicyclo[3.1.1]heptane-2-carboxylic Acid via an Asymmetric Intramolecular Mannich Reaction. The Journal of Organic Chemistry, 83(15), 8414-8422. Available from: [Link]

• Drug Design.org. Structure Activity Relationships. Available from: [Link]

• Al-Masoudi, N. A., et al. (2019). Biological Activities of Amino Acid Derivatives and their Complexes a Review. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 10(2), 1630-1642. Available from: [Link]

• Khalifa, M. E. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Available from: [Link]

• MetaboAge. 2-aminoheptanoate. Available from: [Link]

• Khalifa, M. E. (2018). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica, 65(1), 1-22. Available from: [Link]

• Kumar, A., & Singh, R. (2015). Enantioselective Synthesis of β-amino acids: A Review. Organic & Medicinal Chemistry International Journal, 1(2). Available from: [Link]

• Juaristi, E., et al. (1992). Enantioselective synthesis of .beta.-amino acids. 2. Preparation of the like stereoisomers of 2-methyl- and 2-benzyl-3-aminobutanoic acid. The Journal of Organic Chemistry, 57(19), 5232-5237. Available from: [Link]

• Ahangarzadeh, S., et al. (2021). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Journal of Controlled Release, 338, 325-341. Available from: [Link]

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• 5. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 6. semanticscholar.org [semanticscholar.org]
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• 8. phenomenex.com [phenomenex.com]

pKa Values and Ionization of Methyl (2R)-2-aminoheptanoate: A Technical Guide

This guide details the ionization characteristics, pKa values, and experimental handling of Methyl (2R)-2-aminoheptanoate , a non-proteinogenic amino acid derivative.[1] It is structured to serve drug development professionals requiring precise physicochemical data for synthesis optimization and pharmacokinetic profiling.

Executive Technical Summary

Methyl (2R)-2-aminoheptanoate (CAS: Not typically listed for specific enantiomer salt, generic: 540-43-2 refers to amine; structure derived from 2-aminoheptanoic acid) is the methyl ester of the unnatural amino acid (2R)-2-aminoheptanoic acid. Unlike its zwitterionic parent acid, this compound exists as a cationic ammonium species or a neutral free base depending on pH.

Understanding its pKa (typically 7.5 – 7.8) is critical because it sits near physiological pH (7.4). This proximity means small pH shifts drastically alter its charge state, solubility, and lipophilicity—factors that dictate its efficiency as a nucleophile in synthesis or its permeability as a prodrug.[1]

Key Physicochemical Parameters:

Parameter	Value / Range	Context

| Predicted pKa (

-NH ) | 7.6 ± 0.2 | Significantly lower than free amino acid (~9.7) due to ester EWG effect. | | Physiological State (pH 7.4) | ~50:50 Mixture | Exists as both cation and neutral base. | | Hydrolytic Stability | Low ( h at pH > 8) | Prone to base-catalyzed hydrolysis and diketopiperazine formation. | | LogD (pH 7.4) | ~1.5 – 2.0 | Higher lipophilicity than parent acid due to ester cap and pentyl chain. |

Theoretical Framework: Ionization & Electronic Effects

The Ester Effect on Acidity

The ionization of methyl (2R)-2-aminoheptanoate is governed by the deprotonation of the

-ammonium group:

In free amino acids (e.g., (2R)-2-aminoheptanoic acid), the adjacent carboxylate group (

) is electron-donating via induction and electrostatically stabilizes the ammonium proton, raising the pKa to ~9.6–9.8.

In the methyl ester, the carboxylate is replaced by a methoxycarbonyl group (

). This group is electron-withdrawing . It destabilizes the positive charge on the nitrogen, making the proton more acidic. Consequently, the pKa drops by approximately 2 units.[2][3]

Structural Homology Prediction

Experimental data for the specific (2R)-heptanoate ester is sparse. We derive authoritative estimates from homologous series of

-amino esters:

• Glycine Methyl Ester: pKa ~ 7.6

• L-Alanine Methyl Ester: pKa ~ 7.8

• L-Leucine Methyl Ester: pKa ~ 7.6

• L-Norleucine Methyl Ester (Hexanoate): pKa ~ 7.7

Experimental Protocol: Determination of pKa for Unstable Esters

Challenge: Amino acid esters hydrolyze rapidly in alkaline aqueous solutions. A standard static titration will yield a "drifting" pH reading as the ester converts to the acid (pKa ~9.7) and methanol, invalidating the result.[1]

Solution: Use a Rapid Potentiometric Titration or Kinetic Extrapolation Method .

Protocol: Rapid Potentiometric Titration

Objective: Determine pKa before significant hydrolysis occurs.

Reagents:

• Compound: Methyl (2R)-2-aminoheptanoate hydrochloride (>98% purity).

• Titrant: 0.1 M NaOH (standardized, CO

  -free).

• Solvent: 0.15 M KCl (to maintain ionic strength).

• Apparatus: Automated Titrator (e.g., Mettler Toledo or Metrohm) with a fast-response glass electrode.

Workflow:

• Dissolution: Dissolve 0.1 mmol of the ester hydrochloride in 20 mL of degassed 0.15 M KCl. Maintain temperature at 25.0 °C ± 0.1 °C.

• Acidification: Lower pH to ~3.0 using 0.1 M HCl to ensure 100% protonation.

• Fast Titration: Execute a dynamic titration with small volume increments (e.g., 10

  L) but minimum wait times (signal stability < 5 mV/s or max 5 seconds).

• Data Processing: Plot pH vs. Volume. Identify the inflection point.

  • Correction: If hydrolysis is suspected, perform the titration at three different speeds.[1] Extrapolate the pKa to "time zero."

Visualization: Ionization vs. Hydrolysis Pathways

The following diagram illustrates the competing pathways that must be managed during experimentation.

Caption: Kinetic competition between reversible ionization (blue) and irreversible base-catalyzed hydrolysis (red). Note that the neutral amine species is the primary substrate for rapid hydrolysis.

Implications in Drug Development[4]

Solubility and Permeability

At pH 7.4, methyl (2R)-2-aminoheptanoate exists as a mixture:

• ~60% Cationic (Protonated): Soluble in aqueous media.

• ~40% Neutral (Free Base): Lipophilic, capable of passive membrane diffusion.[1]

This "chameleon" nature makes it an excellent motif for prodrugs. The cationic fraction ensures solubility in the gut/bloodstream, while the neutral fraction drives cell permeation. Once inside the cell, esterases cleave the methyl group, trapping the molecule as the zwitterionic acid (which is impermeable).

Stability in Formulation

• Acidic pH (pH 3–5): The compound is most stable. The ammonium group repels nucleophiles, and the acid-catalyzed hydrolysis rate is slow.[1]

• Neutral/Basic pH (pH > 7): Stability decreases exponentially. Formulations must be lyophilized or kept at pH < 5.0.

Synthesis Optimization

When using this compound as a nucleophile (e.g., amide coupling):

• Do not pre-neutralize the salt in water.

• Protocol: Suspend the hydrochloride salt in organic solvent (DCM/DMF) and add a non-nucleophilic base (DIPEA) immediately prior to reaction to generate the reactive free base in situ, minimizing self-condensation (diketopiperazine formation).

References

• Perkin Transactions 2. Proton ionisation constants and kinetics of base hydrolysis of some

  -amino-acid esters in aqueous solution. Royal Society of Chemistry.

• Journal of Inorganic Biochemistry . The hydrolysis of alpha-amino-acid esters in mixed ligand complexes. PubMed.[4]

• PubChem . Compound Summary: (2R)-N-methylheptan-2-amine (Homologous structural data). National Library of Medicine.

• MDPI . Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide (Hydrolysis kinetics context). MDPI Molecules.

Sources

• 1. Amino Acids: pKa & pI Explained - Creative Peptides [creative-peptides.com]
• 2. doctor2022.jumedicine.com [doctor2022.jumedicine.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Boc-Protection of Methyl (2R)-2-aminoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indispensable Role of the Boc Protecting Group

In the landscape of modern organic synthesis, particularly in the realms of peptide synthesis and the development of complex pharmaceutical agents, the strategic use of protecting groups is paramount. The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection strategy.[1][2] Its widespread adoption stems from its ease of introduction, pronounced stability across a broad spectrum of reaction conditions, and the mild acidic conditions required for its cleavage.[1][2][3] This orthogonality to other common protecting groups, such as the base-labile Fmoc group and the hydrogenolysis-cleavable Cbz group, is a critical feature in multi-step synthetic campaigns.[1][4]

The Boc group effectively masks the nucleophilicity and basicity of the amine by converting it into a carbamate.[1][5] This protection scheme is crucial when subsequent chemical transformations are required on other parts of the molecule that would otherwise be compromised by the presence of a free amine.[1] This application note provides a comprehensive guide to the Boc-protection of methyl (2R)-2-aminoheptanoate, a valuable chiral building block in medicinal chemistry. We will delve into the mechanistic underpinnings of the reaction, provide a detailed, field-proven experimental protocol, and offer insights into the rationale behind the procedural steps.

Mechanistic Insights into Boc-Protection

The protection of an amine with di-tert-butyl dicarbonate ((Boc)₂O), also known as Boc anhydride, proceeds through a nucleophilic acyl substitution mechanism.[1][2] The reaction is initiated by the nucleophilic attack of the amine's lone pair of electrons on one of the electrophilic carbonyl carbons of the Boc anhydride, leading to the formation of a tetrahedral intermediate.[1][6] This intermediate subsequently collapses, eliminating a tert-butyl carbonate leaving group. This leaving group is unstable and decomposes into the thermodynamically stable byproducts, tert-butanol and carbon dioxide gas.[1][6] The evolution of CO₂ gas provides a strong driving force for the reaction.[4]

The reaction can be performed with or without a base.[4][6] In the absence of a base, the protonated amine intermediate is deprotonated by the tert-butyl carbonate leaving group.[6] However, the inclusion of a mild base, such as sodium bicarbonate or triethylamine, can accelerate the reaction by deprotonating the amine, thereby increasing its nucleophilicity.[2][4]

Experimental Protocol: Boc-Protection of Methyl (2R)-2-aminoheptanoate

This protocol is adapted from established procedures for the Boc-protection of amino esters and is optimized for methyl (2R)-2-aminoheptanoate.[7][8]

Materials:

• Methyl (2R)-2-aminoheptanoate hydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Water (deionized)

• Ethyl acetate (EtOAc)

• Petroleum ether or hexane

• 1 M Sodium bisulfate (NaHSO₄) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl (2R)-2-aminoheptanoate hydrochloride (1.0 equivalent) in a 1:1 mixture of tetrahydrofuran (THF) and water. The use of a co-solvent system ensures the solubility of both the polar starting material and the less polar Boc anhydride.

• Addition of Base: To the stirred solution, add sodium bicarbonate (3.0 equivalents). The bicarbonate base is crucial for neutralizing the hydrochloride salt of the starting material and for deprotonating the ammonium salt in situ to the free amine, which is the active nucleophile.

• Introduction of Boc Anhydride: Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 to 1.2 equivalents) to the reaction mixture. A slight excess of the Boc anhydride ensures the complete consumption of the starting amine.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot. The reaction is typically complete within 2-4 hours.

• Work-up and Extraction:

  • Once the reaction is complete, add water to dissolve any remaining inorganic salts.

  • To remove any unreacted Boc anhydride, extract the aqueous mixture three times with petroleum ether or hexane.

  • Carefully acidify the aqueous phase to a pH of approximately 3 using a 1 M NaHSO₄ solution. This step protonates any unreacted amine and prepares the product for extraction.

  • Extract the acidified aqueous layer three times with ethyl acetate. The desired Boc-protected product will move into the organic phase.

• Drying and Concentration: Combine the organic layers and wash with brine to remove any residual water. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Characterization: The resulting product, methyl (2R)-2-(tert-butoxycarbonylamino)heptanoate, is typically obtained as a clear oil or a low-melting solid and is often of sufficient purity for subsequent steps.[7] If further purification is required, silica gel column chromatography can be employed.[8] Characterization can be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data Summary

Parameter	Value	Rationale
Equivalents of (Boc)₂O	1.1 - 1.2	To ensure complete reaction of the starting amine.
Equivalents of NaHCO₃	3.0	To neutralize the HCl salt and deprotonate the amine.
Reaction Temperature	Room Temperature	Provides a sufficient rate of reaction without promoting side reactions.
Typical Reaction Time	2 - 4 hours	Allows for complete conversion as monitored by TLC.
Expected Yield	>80%	High-yielding and efficient transformation.[7]

Experimental Workflow Diagram

Caption: General workflow for the Boc-protection of methyl (2R)-2-aminoheptanoate.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If TLC analysis indicates the presence of starting material after an extended reaction time, ensure the sodium bicarbonate is of good quality and that the Boc anhydride has not degraded. A slight excess of Boc anhydride can be added if necessary.

• Low Yield: Inefficient extraction can lead to lower yields. Ensure thorough mixing during the extraction steps and allow for complete phase separation. Back-extracting the aqueous layer can help recover any dissolved product.

• Oily Product: Boc-protected amino esters are often oils or low-melting solids.[7] If a solid product is desired for easier handling, trituration with a non-polar solvent like hexane or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) can be attempted.[9]

Conclusion

The Boc protection of methyl (2R)-2-aminoheptanoate is a robust and high-yielding transformation that is essential for the incorporation of this chiral building block into more complex molecules. A thorough understanding of the reaction mechanism and careful execution of the experimental protocol are key to achieving a successful outcome. The procedure outlined in this application note provides a reliable and scalable method for researchers and drug development professionals.

References

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Retrieved from [Link]

• Wikipedia. Di-tert-butyl dicarbonate. Retrieved from [Link]

• ResearchGate. N-Boc protection of aminoesters. Retrieved from [Link]

• RSC Publishing. (2013, July 17). Dual protection of amino functions involving Boc. Retrieved from [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Retrieved from [Link]

• PMC. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 4. total-synthesis.com [total-synthesis.com]
• 5. One moment, please... [chemistrysteps.com]
• 6. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 7. BOC-L-NORLEUCINE | 6404-28-0 [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Practical Guide to Fmoc Solid-Phase Synthesis Incorporating Methyl (2R)-2-Aminoheptanoate

Introduction: Expanding the Peptidomimetic Toolkit

Solid-phase peptide synthesis (SPPS) using the 9-fluorenylmethyloxycarbonyl (Fmoc) strategy is the cornerstone of modern peptide chemistry, enabling the routine assembly of complex peptide sequences.[1][2] The power of this technique extends beyond the 20 proteinogenic amino acids, allowing for the incorporation of unnatural amino acids (UAAs) to create peptidomimetics with enhanced therapeutic properties.[3] UAAs can confer benefits such as increased metabolic stability, improved receptor binding affinity, and enhanced cell permeability.[3]

This application note provides a comprehensive guide for the successful incorporation of a specific UAA, methyl (2R)-2-aminoheptanoate, into a peptide sequence using Fmoc SPPS. This α-amino acid ester, with its lipophilic heptanoate side chain, is a valuable building block for modifying the pharmacokinetic profiles of peptide drug candidates.[3] We will address the unique challenges posed by this sterically hindered and ester-containing residue, providing detailed, field-proven protocols and mechanistic insights to guide researchers, scientists, and drug development professionals.

Core Principles and Mechanistic Insights

Successful SPPS relies on a repeating cycle of two key chemical transformations performed on a growing peptide chain anchored to an insoluble resin support.[1]

The Fmoc Deprotection Step

The Nα-Fmoc group is a base-labile protecting group that is stable to the acidic conditions used in the final cleavage step.[4] It is removed at the beginning of each cycle by treatment with a secondary amine, typically a 20% solution of piperidine in N,N-dimethylformamide (DMF).[1][2][5] The mechanism proceeds via a β-elimination, generating a dibenzofulvene (DBF) intermediate, which is subsequently scavenged by piperidine to prevent it from reacting with the newly liberated N-terminal amine.[4][6] The release of the DBF-piperidine adduct can be monitored by UV spectrophotometry around 301 nm to quantify the deprotection efficiency.[7]

The Peptide Coupling Step

Following deprotection and thorough washing, the next Fmoc-protected amino acid is introduced. Its carboxylic acid is pre-activated to form a highly reactive species that readily reacts with the free N-terminal amine of the resin-bound peptide to form a stable amide bond.[1]

Challenges with Methyl (2R)-2-aminoheptanoate: The incorporation of methyl (2R)-2-aminoheptanoate presents two primary challenges:

• Steric Hindrance: The heptyl side chain can sterically encumber the amino group, slowing down the coupling reaction rate compared to smaller, unhindered amino acids.[8][9]

• Ester Stability: The methyl ester on the side chain could be susceptible to hydrolysis or transesterification under certain conditions, particularly during prolonged exposure to the basic conditions of Fmoc deprotection, although this risk is generally low with standard piperidine treatment times. A more significant risk could arise during the final acid-mediated cleavage if conditions are not optimized.[10]

To overcome these challenges, the choice of coupling reagent is critical. Standard carbodiimide reagents like DCC or DIC may be insufficient.[8][9] More potent uronium/aminium or phosphonium salt-based reagents are required to achieve high coupling efficiency.[8]

Diagram 1: The Fmoc-SPPS Cycle This diagram illustrates the fundamental repeating steps in Fmoc solid-phase peptide synthesis.

Caption: The iterative cycle of deprotection, coupling, and washing in Fmoc SPPS.

Materials and Reagents

Material/Reagent	Grade/Specification	Recommended Supplier
Resin	Rink Amide or Wang Resin (100-200 mesh)	Novabiochem®, Bachem
Solvents
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade, Amine-Free	Sigma-Aldrich, Thermo Fisher
Dichloromethane (DCM)	ACS Grade	Sigma-Aldrich, VWR
Piperidine	>99.5%	Sigma-Aldrich, Acros Organics
Diethyl Ether	Anhydrous, ACS Grade	Thermo Fisher
Amino Acids
Standard Fmoc-Amino Acids	>99% Purity	CEM Corporation, Bachem
Fmoc-Methyl (2R)-2-aminoheptanoate	Custom Synthesis or Specialty Supplier
Coupling Reagents
HATU	>98.0%	Novabiochem®, ChemPep
HCTU	>98.0%	Novabiochem®, CEM Corporation
N,N'-Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade, >99.5%	Sigma-Aldrich
Cleavage Reagents
Trifluoroacetic Acid (TFA)	>99.5%	Sigma-Aldrich
Triisopropylsilane (TIS)	99%	Sigma-Aldrich
Deionized Water	18.2 MΩ·cm	Millipore
Monitoring Reagents
Kaiser Test Kit	Ninhydrin-based	Sigma-Aldrich

Detailed Experimental Protocols

These protocols assume a synthesis scale of 0.1 mmol starting from a pre-loaded Wang or Rink Amide resin. Adjust volumes accordingly for different scales.

Resin Preparation

• Place 0.1 mmol of the pre-loaded resin into a fritted peptide synthesis vessel.

• Add DMF (approx. 10 mL/g resin) and allow the resin to swell for at least 1 hour at room temperature with gentle agitation.[5][11]

• Drain the DMF.

Standard SPPS Cycle (for non-hindered amino acids)

This cycle is repeated for each amino acid in the sequence.

• Fmoc Deprotection:

  • Add 20% (v/v) piperidine in DMF to the swollen resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 10-15 minutes.[1][4]

  • Drain the solution.

• Washing:

  • Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of piperidine and the DBF-adduct.[5]

• Coupling:

  • In a separate vial, pre-activate the standard Fmoc-amino acid (4 eq, 0.4 mmol) by dissolving it with an activating agent (e.g., HCTU, 3.9 eq, 0.39 mmol) and a base (e.g., DIPEA, 8 eq, 0.8 mmol) in DMF.[8]

  • Allow pre-activation to proceed for 1-5 minutes.[8]

  • Add the activated amino acid solution to the resin.

  • Agitate for 45-60 minutes at room temperature.

• Washing:

  • Drain the coupling solution and wash the resin with DMF (3 x 10 mL).

• Monitoring (Optional but Recommended):

  • Perform a Kaiser test on a small sample of resin beads.[7][12] A positive blue result indicates incomplete coupling, while a yellow/colorless result indicates success.[12] If the test is positive, a second coupling (recoupling) step is required.

Optimized Protocol for Coupling Methyl (2R)-2-Aminoheptanoate

Due to steric hindrance, modified conditions are essential for achieving a high coupling yield.

• Deprotection & Washing: Follow steps 4.2.1 and 4.2.2 as described above.

• Optimized Coupling:

  • Reagent Selection: Use HATU as the coupling reagent, as it is highly effective for sterically hindered couplings.[4][8]

  • Pre-activation: In a separate vial, dissolve Fmoc-methyl (2R)-2-aminoheptanoate-OH (4 eq, 0.4 mmol), HATU (3.9 eq, 0.39 mmol), and DIPEA (8 eq, 0.8 mmol) in DMF.

  • Reaction Time: Add the activated solution to the resin and agitate for an extended period, typically 2-4 hours.[8] For extremely difficult couplings, this can be extended to overnight.

• Washing: Follow step 4.2.4.

• Monitoring: A negative Kaiser test is critical here. If the result is not completely negative, do not proceed . Perform a second coupling using a fresh solution of activated amino acid for another 2 hours.

Parameter	Standard Coupling (e.g., Fmoc-Ala-OH)	Hindered Coupling (Fmoc-Methyl (2R)-2-aminoheptanoate-OH)
Amino Acid Equiv.	4	4
Coupling Reagent	HCTU (3.9 eq)	HATU (3.9 eq)
Base	DIPEA (8 eq)	DIPEA (8 eq)
Reaction Time	45-60 min	2-4 hours (or overnight)
Monitoring	Kaiser Test	Mandatory Kaiser Test

Final Cleavage and Peptide Precipitation

A Note on the Cleavage Cocktail: The methyl ester on the aminoheptanoate side chain is relatively stable to TFA. A standard cleavage cocktail is generally sufficient. However, if other acid-sensitive groups are present, optimization may be needed.

• After the final coupling, perform a final deprotection (Step 4.2.1) to remove the N-terminal Fmoc group.

• Wash the resin thoroughly with DMF, followed by DCM (3 x 10 mL), and dry the resin under a stream of nitrogen or in a vacuum desiccator.[13]

• Prepare the cleavage cocktail fresh. For most peptides, Reagent K or a similar mixture is robust. A common formulation is 95% TFA, 2.5% Water, 2.5% TIS.[1] For peptides containing sensitive residues like Cys, Met, or Trp, a more complex cocktail with scavengers like 1,2-ethanedithiol (EDT) is recommended.[13][14]

• Add the cleavage cocktail to the dried resin (approx. 10 mL/g resin).

• Agitate gently at room temperature for 2-3 hours.[1]

• Filter the resin and collect the filtrate into a cold centrifuge tube containing anhydrous diethyl ether (approx. 10 times the volume of the filtrate).[15]

• A white precipitate of the crude peptide should form. Place the tube at -20°C for 30 minutes to maximize precipitation.

• Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether two more times.

• Dry the crude peptide pellet under vacuum. The peptide is now ready for purification (typically by RP-HPLC) and characterization (e.g., Mass Spectrometry).

Diagram 2: Workflow for Cleavage and Precipitation This diagram outlines the final steps to release the synthesized peptide from the solid support.

Caption: The final cleavage, precipitation, and isolation workflow.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Coupling of Methyl (2R)-2-aminoheptanoate (Positive Kaiser Test)	1. Insufficient reaction time due to steric hindrance.[8] 2. Ineffective coupling reagent. 3. Degraded reagents.	1. Extend coupling time to 4 hours or overnight. 2. Ensure HATU is used as the activator. 3. Perform a second coupling with freshly prepared reagents.[8]
Incomplete Fmoc Deprotection (Negative Kaiser Test after Deprotection)	1. Degraded piperidine solution.[7] 2. Peptide aggregation on-resin, hindering reagent access.	1. Use fresh, high-quality piperidine to prepare the deprotection solution.[7] 2. Extend deprotection time or consider using a stronger base cocktail like 2% DBU in DMF for difficult sequences (use with caution).[7]
Low Final Peptide Yield	1. Incomplete coupling at one or more steps. 2. Incomplete cleavage from the resin. 3. Peptide loss during precipitation.	1. Incorporate routine Kaiser testing after each coupling. 2. Ensure resin is fully dry before cleavage; consider a second cleavage of the resin.[15] 3. Ensure sufficient cold ether is used and allow adequate time for precipitation at -20°C.
Unexpected Mass in Final Product	1. Deletion of an amino acid due to incomplete coupling. 2. Side reaction (e.g., modification of sensitive residues like Trp, Met).	1. Review synthesis records and Kaiser test results. 2. Ensure the correct cleavage cocktail with appropriate scavengers was used for the peptide sequence.[14][16]

Conclusion

The incorporation of non-canonical amino acids like methyl (2R)-2-aminoheptanoate is a powerful strategy in modern drug discovery. While its steric bulk presents a synthetic challenge, success can be reliably achieved through the rational selection of potent coupling reagents, such as HATU, and the optimization of reaction times. By following the detailed protocols and troubleshooting guidance provided in this note, researchers can confidently incorporate this and other sterically hindered building blocks, paving the way for the development of novel peptidomimetics with enhanced therapeutic potential.

References

• Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis. Benchchem.
• Technical Support Center: Fmoc-Solid-Phase Peptide Synthesis. Benchchem.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.
• Application Notes and Protocols for Cleavage of Peptides Synthesized with Fmoc-L-Leu-MPPA Linker. Benchchem.
• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• One-pot Coupling and Deprotection for Fmoc Solid Phase Peptide Synthesis. CEM.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
• Overview of Solid Phase Peptide Synthesis. AAPPTec.
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
• TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
• Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis.
• Introduction to Peptide Synthesis Methods. Bachem.
• Fmoc Solid Phase Peptide Synthesis. ChemPep.
• Fmoc Amino Acids for SPPS. AltaBioscience.
• Advances in Fmoc solid-phase peptide synthesis. PMC - NIH.
• Cleavage Cocktails; Reagent B. Peptides.
• Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage? ResearchGate.
• Scope & Limitations of Fmoc Chemistry SPPS-Based Approaches to the Total Synthesis of Insulin Lispro via Ester Insulin. PMC.
• Solid Phase Peptide Synthesis (SPPS) explained. Bachem.
• Why Fmoc-Protected Amino Acids Dominate SPPS? BOC Sciences.
• Product Focus: Amino acids for Fmoc SPPS Novabiochem®. Merck.
• Application Notes and Protocols for the Large-Scale Synthesis of Methyl 2-aminoheptanoate. Benchchem.
• Novabiochem® Enhanced specification Fmoc-amino acids. Merck.
• Application Notes and Protocols: Methyl 2-aminoheptanoate in Medicinal Chemistry. Benchchem.
• Fmoc Amino Acids. CEM Corporation.
• A preparation of N-Fmoc-N-methyl-alpha-amino acids and N-nosyl-N-methyl-alpha-amino acids. PubMed.

Sources

• 1. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 3. benchchem.com [benchchem.com]
• 4. chempep.com [chempep.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Scope & Limitations of Fmoc Chemistry SPPS-Based Approaches to the Total Synthesis of Insulin Lispro via Ester Insulin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. peptide.com [peptide.com]
• 15. researchgate.net [researchgate.net]
• 16. peptidechemistry.org [peptidechemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl (2R)-2-aminoheptanoate

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Technical Support Subject: Improving Yield and Purity in the Esterification of (2R)-2-aminoheptanoate

Introduction

Methyl (2R)-2-aminoheptanoate is a valuable chiral building block in synthetic organic chemistry, particularly in the development of novel peptides and pharmacologically active molecules.[1] Its synthesis, while seemingly straightforward via esterification of the parent amino acid, presents several challenges that can lead to suboptimal yields and complex purification procedures. The primary difficulty arises from the dual functionality of the starting material; the nucleophilic amino group can compete in side reactions, and the zwitterionic nature of the amino acid can impede the desired reaction.[2][3]

This guide provides a comprehensive technical overview of common issues encountered during the synthesis of methyl (2R)-2-aminoheptanoate and offers robust, field-proven solutions. We will explore troubleshooting strategies, compare alternative methodologies, and provide detailed protocols to enhance the efficiency and success of your experiments.

Part 1: Troubleshooting Guide

This section addresses the most common issues reported by researchers during the esterification of (2R)-2-aminoheptanoate, presented in a direct question-and-answer format.

Q1: My Fischer-Speier esterification yield is consistently low. What are the common causes and how can I improve it?

The Fischer-Speier esterification is an equilibrium-driven process, and low yields are often due to incomplete conversion or product loss.[4][5] The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials.[4]

Troubleshooting Summary for Low Yield in Fischer Esterification

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Equilibrium Not Driven Forward: The reaction has reached equilibrium with significant starting material remaining.	Increase Alcohol Concentration: Use methanol as the solvent to ensure it is in large excess. This shifts the equilibrium towards the product (Le Châtelier's Principle).[6]
Water Inhibition: Water produced during the reaction is hydrolyzing the ester product back to the carboxylic acid.[4]	Water Removal: If using a co-solvent like toluene, use a Dean-Stark apparatus to remove water azeotropically.[5] For reactions in pure methanol, performing repeated concentration and reflux cycles can help remove water.[7]
Insufficient Catalysis: The acid catalyst concentration is too low or has been neutralized.	Optimize Catalyst Loading: Ensure a sufficient amount of a strong acid catalyst (e.g., H₂SO₄, p-TsOH) is used. Sulfuric acid has been shown to be particularly effective.[2][3]
Product Loss During Workup	Product is Water-Soluble: The amino acid ester hydrochloride salt may have significant solubility in the aqueous phase during extraction.	pH Adjustment & Extraction: After neutralizing the acid catalyst, carefully adjust the pH. Extraction at a slightly basic pH can be effective, but avoid strong bases which can hydrolyze the ester. Use a continuous extractor or perform multiple extractions with an appropriate organic solvent.
Emulsion Formation: The amphiphilic nature of the product can lead to emulsions during aqueous workup.	Brine Wash: Wash the organic layer with saturated aqueous sodium chloride (brine) to break emulsions and reduce the solubility of the organic product in the aqueous phase.

Q2: I'm observing significant side product formation. What are these byproducts and how can I prevent them?

Side reactions are a major cause of reduced yield and purification difficulties, primarily stemming from the reactivity of the unprotected amino group.[2][4]

• Diketopiperazine Formation: The primary side reaction is the intermolecular condensation of two amino ester molecules to form a cyclic dipeptide (a diketopiperazine). This is especially prevalent if the reaction mixture is heated for extended periods after the ester has formed, or during neutralization with a base.

• N-Alkylation: While less common, the amino group can be alkylated by the alcohol under harsh acidic conditions.[2]

Prevention Strategies:

• Use a Milder, Faster Reagent: Switching from the high-temperature Fischer-Speier method to a more reactive reagent like thionyl chloride (SOCl₂) or trimethylchlorosilane (TMSCl) allows the reaction to proceed at lower temperatures, minimizing side product formation.[8][9] The thionyl chloride method is particularly effective as it proceeds rapidly at moderate temperatures.[10]

• Amino Group Protection: The most robust solution is to temporarily protect the amino group.[11] By converting the amine to a carbamate (e.g., using Boc-anhydride), its nucleophilicity is suppressed, preventing it from participating in side reactions.[][13] This strategy involves two extra steps (protection and deprotection) but often results in a much cleaner reaction and higher overall yield.

Q3: My workup is complicated and I'm losing product. Are there cleaner methods available?

Complex workups are often necessary to remove strong acid catalysts and separate the product from unreacted starting material. Alternative methods can simplify this process significantly.

• Thionyl Chloride (SOCl₂) Method: In this procedure, thionyl chloride is added to cold methanol, which generates HCl in situ as the catalyst.[10][14] The reaction is often high-yielding, and the final product is typically isolated as a crystalline hydrochloride salt by simple precipitation or evaporation, which is then easily collected by filtration.[7] This avoids tedious aqueous extractions.

• Trimethylchlorosilane (TMSCl) Method: This is a very mild and efficient method that proceeds at room temperature.[8] TMSCl reacts with methanol to generate HCl in situ. The workup simply involves concentrating the reaction mixture on a rotary evaporator to yield the hydrochloride salt.[7]

• Heterogeneous Catalysts: Using a solid acid catalyst, such as an ion-exchange resin (e.g., Amberlyst-15) or silica chloride, can also simplify workup.[8][15] The catalyst is simply filtered off at the end of the reaction, eliminating the need for neutralization and extraction.

Part 2: FAQs - Deeper Dive into Methodologies

Q1: When should I choose the Thionyl Chloride method over the standard Fischer Esterification?

The thionyl chloride method is generally superior for amino acid esterification. Thionyl chloride serves a dual purpose: it reacts with methanol to generate the HCl catalyst, and it activates the carboxylic acid by converting it to a highly reactive acyl chloride intermediate.[16][17] This leads to faster reaction times and higher yields at lower temperatures (typically refluxing methanol is sufficient) compared to Fischer esterification.[9]

Choose the Thionyl Chloride method when:

• You require high yields and a clean product.

• You want to avoid the high temperatures and extended reaction times of the Fischer method.

• You are working on a scale where isolating the product as a crystalline hydrochloride salt is convenient.[14]

Q2: What are the advantages of using Trimethylchlorosilane (TMSCl)?

The TMSCl/methanol system is an excellent choice for substrates that may be sensitive to the harsher conditions of the SOCl₂ or H₂SO₄ methods.[8]

Key Advantages:

• Mild Conditions: The reaction proceeds smoothly at room temperature.[7]

• Simple Workup: The product is typically isolated by simply removing the solvent and excess reagents under reduced pressure.[8]

• High Efficiency: It provides good to excellent yields for a wide range of amino acids.[8]

This method is particularly advantageous for small-scale synthesis and for molecules containing sensitive functional groups.

Q3: Is N-protection necessary? When is it worth the extra steps?

While not always strictly necessary, protecting the amino group is a powerful strategy to ensure a clean and high-yielding reaction.[11]

Consider N-protection when:

• Maximizing Yield is Critical: If you are working with a valuable or complex amino acid derivative, the improved yield from preventing side reactions often justifies the extra steps.

• Purity is Paramount: N-protection virtually eliminates byproducts like diketopiperazines, greatly simplifying purification.

• The Substrate is Prone to Racemization: Some amino acids are more susceptible to racemization under harsh acidic conditions. N-protection, particularly with carbamate groups like Boc or Cbz, helps maintain stereochemical integrity.[]

The decision to use a protecting group is a trade-off between the number of synthetic steps and the desired yield and purity of the final product.[11]

Part 3: Visual Guides & Workflows

Workflow for Selecting an Esterification Method

This diagram provides a decision-making framework for choosing the most appropriate esterification strategy based on experimental priorities.

Caption: Decision workflow for esterification of (2R)-2-aminoheptanoate.

Thionyl Chloride Esterification Pathway

This diagram illustrates the dual role of thionyl chloride in activating the carboxylic acid and providing the acid catalyst.

Caption: Simplified reaction pathway for thionyl chloride-mediated esterification.

Part 4: Detailed Experimental Protocols

Safety Precaution: These protocols involve strong acids and reactive chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: High-Yield Esterification using Thionyl Chloride

This method is highly reliable and generally provides excellent yields.[10][14]

• Materials:

  • (2R)-2-aminoheptanoic acid (1.0 eq)

  • Anhydrous Methanol (MeOH)

  • Thionyl Chloride (SOCl₂) (1.5 - 2.0 eq)

  • Diethyl ether or MTBE for washing

• Procedure:

  • Suspend (2R)-2-aminoheptanoic acid in anhydrous methanol (approx. 5-10 mL per gram of amino acid) in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Cool the suspension to 0 °C in an ice-water bath.

  • Slowly add thionyl chloride dropwise to the stirred suspension over 15-30 minutes. Caution: This addition is exothermic and releases HCl gas.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Remove the solvent and excess reagents under reduced pressure using a rotary evaporator.

  • The resulting solid or oil is the methyl (2R)-2-aminoheptanoate hydrochloride salt. To obtain a solid, you may need to triturate the residue with cold diethyl ether.

  • Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum. The product is often pure enough for subsequent steps without further purification.

Protocol 2: Mild Esterification using Trimethylchlorosilane (TMSCl)

This is a very gentle and effective method for room-temperature esterification.[7][8]

• Materials:

  • (2R)-2-aminoheptanoic acid (1.0 eq)

  • Anhydrous Methanol (MeOH)

  • Trimethylchlorosilane (TMSCl) (2.0 - 3.0 eq)

• Procedure:

  • Suspend (2R)-2-aminoheptanoic acid in anhydrous methanol (approx. 10 mL per gram of amino acid) in a round-bottom flask with a magnetic stir bar.

  • To the stirred suspension at room temperature, slowly add TMSCl dropwise. A slight exotherm may be observed.

  • Stir the reaction mixture at room temperature for 12-24 hours. The mixture should become a clear solution as the reaction progresses.

  • Monitor the reaction by TLC to confirm the consumption of the starting material.

  • Once complete, concentrate the reaction mixture to dryness on a rotary evaporator.

  • The resulting solid is the methyl (2R)-2-aminoheptanoate hydrochloride salt. It can be washed with diethyl ether to remove any non-polar impurities and dried under vacuum.

References

• Benchchem. (2025). Cumyl Ester as a Protecting Group for Amino Acids: An In-Depth Technical Guide. Benchchem.
• Benchchem. (2025). In-Depth Technical Guide: Synthesis and Properties of Methyl 2-Aminoheptanoate. Benchchem.
• Di Iaconi, C., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI.
• Benchchem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of Methyl 2-aminoheptanoate. Benchchem.
• BOC Sciences. (n.d.). Amino Acid Protection & Deprotection Services. BOC Sciences.
• Braga, R., et al. (n.d.). Efficient Microwave-Assisted Synthesis of Ionic Esterified Amino Acids. PMC.
• Firouzabadi, H., et al. (2025). An efficient method for the esterification of amino acids using silica chloride. ResearchGate.
• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal.
• Albericio, F., & Subirós-Funosas, R. (n.d.). Amino Acid-Protecting Groups. SciSpace.
• Farmacia Journal. (n.d.). HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. Farmacia Journal.
• Unknown. (n.d.). Carboxyl protecting groups.
• Salvitti, C., et al. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. Journal of the American Society for Mass Spectrometry.
• Gao, W., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119.
• Horikoshi, S., et al. (2019). Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up. Scientific Research Publishing.
• Benchchem. (2025). Application Notes and Protocols: Methyl 2-aminoheptanoate in Medicinal Chemistry. Benchchem.
• Ashenhurst, J. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry.
• Various Authors. (2015). What are different ways to convert Amino Acid carboxylic acid into ester?. ResearchGate.
• Salvitti, C., et al. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. American Chemical Society.
• Pianeta Chimica. (n.d.). Synthesis of Amino Acid Methyl Ester Hydrochloride. Pianeta Chimica.
• Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia.
• Chemistry Steps. (2021). Fischer Esterification. Chemistry Steps.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Protective Groups [organic-chemistry.org]
• 13. scispace.com [scispace.com]
• 14. pianetachimica.it [pianetachimica.it]
• 15. researchgate.net [researchgate.net]
• 16. farmaciajournal.com [farmaciajournal.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Storage Conditions for Methyl (2R)-2-aminoheptanoate Stability

Welcome to the technical support guide for methyl (2R)-2-aminoheptanoate. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable non-proteinogenic α-amino acid ester. Proper storage and handling are critical for obtaining reliable and reproducible experimental results. This guide provides in-depth information on optimal storage conditions, troubleshooting common stability issues, and protocols for assessing the compound's integrity.

Methyl (2R)-2-aminoheptanoate is a key building block in medicinal chemistry, valued for its role in synthesizing novel peptides and small molecules.[1] Its structure, featuring a reactive amino group, a methyl ester, and a five-carbon side chain, makes it susceptible to degradation if not stored correctly.[1][2] Understanding the principles of its stability is paramount.

Core Principles of Methyl (2R)-2-aminoheptanoate Stability

The stability of methyl (2R)-2-aminoheptanoate is primarily influenced by environmental factors that can promote its degradation through several chemical pathways. The key factors to control are moisture, temperature, light, and air (oxygen).

• Hydrolysis: The ester linkage in methyl (2R)-2-aminoheptanoate is susceptible to hydrolysis, where water molecules can cleave the ester bond to yield methanol and the parent amino acid, (2R)-2-aminoheptanoic acid. This process can be accelerated by the presence of acids or bases.

• Oxidation: The amino group and the alkyl chain can be susceptible to oxidation, especially with prolonged exposure to air.[3][4][5] This can lead to the formation of various impurities that may interfere with subsequent reactions or biological assays.

• Temperature: Elevated temperatures increase the rate of all chemical reactions, including degradation pathways like hydrolysis and oxidation.[3] Conversely, deep-freezing is generally recommended for long-term storage.

• Light: Exposure to UV or other high-energy light can provide the activation energy for degradative photochemical reactions. Storing the compound in the dark is a crucial preventative measure.

Recommended Storage Conditions

To ensure the long-term stability of methyl (2R)-2-aminoheptanoate, please adhere to the following storage recommendations. Most amino acid derivatives can be stored for years if protected from humidity and light at the recommended temperature.[6]

Form	Storage Duration	Temperature	Atmosphere	Container	Key Considerations
Solid (as received)	Long-Term (months to years)	-20°C[7]	Inert gas (Argon or Nitrogen) recommended[4][7]	Tightly sealed, amber glass vial	Keep in a dark place. Allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.[7][8]
Short-Term (days to weeks)	2-8°C	Inert gas recommended	Tightly sealed, amber glass vial	Protect from moisture and light.[6]
Solution (in anhydrous solvent)	Up to one month	-20°C[7]	Inert gas (Argon or Nitrogen)[7]	Tightly sealed vials with septa	Prepare solutions fresh whenever possible.[7] Use anhydrous solvents like DMSO or DMF.[7] Avoid repeated freeze-thaw cycles.[8]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Clumping or caking of the solid compound	Moisture absorption.[3]	Discard the affected lot as hydrolysis may have occurred. For future use, ensure the container is tightly sealed and allowed to reach room temperature before opening. Store in a desiccator if the ambient humidity is high.
Unexpected peaks in HPLC, GC-MS, or NMR analysis	Degradation of the compound. This could be due to hydrolysis (forming the parent amino acid) or oxidation.	Confirm the identity of impurities using mass spectrometry. Review storage conditions, paying close attention to temperature, moisture, and air exposure. Run a stability study (see protocol below) to determine the shelf-life under your specific conditions.
Low or inconsistent reactivity in subsequent synthetic steps	Partial degradation of the starting material, leading to lower molar equivalents of the active compound.	Quantify the purity of the methyl (2R)-2-aminoheptanoate using a validated analytical method (e.g., qNMR or HPLC with a standard curve) before use. Use freshly opened or recently purchased material for critical reactions.
Discoloration of the solid or solution	Oxidation or reaction with impurities.	Discontinue use of the discolored material. Ensure storage under an inert atmosphere and in light-protected containers.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl (2R)-2-aminoheptanoate?

The two main degradation pathways are hydrolysis of the methyl ester and oxidation of the amino group. Hydrolysis results in the formation of (2R)-2-aminoheptanoic acid and methanol. Oxidation can lead to a variety of byproducts, potentially including aldehydes and ketones.[5][9]

Q2: How should I handle the compound when weighing it for an experiment?

To minimize degradation, allow the container to warm to room temperature in a desiccator before opening.[8] This prevents condensation of atmospheric moisture onto the cold solid.[7] Weigh the desired amount quickly and then purge the vial with an inert gas like argon or nitrogen before resealing tightly.

Q3: Can I store solutions of methyl (2R)-2-aminoheptanoate? If so, for how long?

It is always best to prepare solutions fresh on the day of use.[7] If storage is necessary, dissolve the compound in an anhydrous, aprotic solvent such as DMSO or DMF.[7] Aliquot the solution into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.[8] Store these aliquots at -20°C under an inert atmosphere for up to one month.[7]

Q4: What analytical methods are suitable for assessing the stability of this compound?

Several methods can be used to monitor the stability of methyl (2R)-2-aminoheptanoate. Reversed-phase HPLC with UV or MS detection is a common technique.[10][11] For volatile degradation products, Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization can be employed.[12][13] Quantitative NMR (qNMR) can also be used to determine the purity of the compound without the need for a reference standard of the degradants.

Q5: Are there any incompatible materials or reagents I should be aware of during storage or handling?

Avoid strong acids and bases as they can catalyze ester hydrolysis. Also, avoid strong oxidizing agents. Buffers containing primary amines, such as Tris or glycine, should not be used for solutions as they can potentially react with the ester.[7] Store away from reactive aldehydes and ketones.

Potential Degradation Pathways of Methyl (2R)-2-aminoheptanoate

Caption: Potential degradation pathways for methyl (2R)-2-aminoheptanoate.

Experimental Protocol: Accelerated Stability Study of Methyl (2R)-2-aminoheptanoate

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability of methyl (2R)-2-aminoheptanoate under various stress conditions.

Objective: To evaluate the stability of solid methyl (2R)-2-aminoheptanoate under accelerated conditions (elevated temperature and humidity) and in solution.

Materials and Reagents:

• Methyl (2R)-2-aminoheptanoate

• HPLC-grade acetonitrile and water

• Formic acid

• Vials for storage (amber glass)

• Calibrated stability chambers or ovens

• HPLC-UV or LC-MS system[14][15]

Experimental Workflow

Caption: Workflow for an accelerated stability study.

Step-by-Step Methodology:

• Initial Analysis (T=0):

  • Prepare a stock solution of methyl (2R)-2-aminoheptanoate in a suitable solvent (e.g., 1 mg/mL in 50:50 acetonitrile:water).

  • Analyze this initial sample by HPLC to determine the initial purity and obtain a reference chromatogram.

• Sample Preparation for Stress Conditions:

  • Solid State: Weigh approximately 5-10 mg of solid methyl (2R)-2-aminoheptanoate into several amber glass vials for each condition.

  • Solution State: Prepare a solution of the compound (e.g., 1 mg/mL in the intended experimental solvent) and dispense it into several amber glass vials.

• Storage:

  • Place the prepared vials in the respective stability chambers:

    • Control: -20°C

    • Accelerated: 40°C with 75% relative humidity (ICH guideline condition)

    • Elevated Temperature: 60°C

    • Solution: Room Temperature (22-25°C)

• Time-Point Analysis:

  • At specified time points (e.g., 1, 2, and 4 weeks), remove one vial from each storage condition.

  • For solid samples, prepare a solution as done for the T=0 analysis.

  • Analyze all samples by HPLC under the same conditions as the T=0 sample.

• Analytical Method (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to elute the parent compound and any potential degradants (e.g., 5% to 95% B over 15 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at an appropriate wavelength (e.g., 210 nm) and/or Mass Spectrometry.

• Data Analysis:

  • Compare the chromatograms from the stressed samples to the T=0 control.

  • Calculate the percentage of remaining methyl (2R)-2-aminoheptanoate.

  • Identify and quantify any new peaks, which represent degradation products. Mass spectrometry is invaluable for the structural elucidation of these new peaks.

By following this guide, you can ensure the stability of your methyl (2R)-2-aminoheptanoate, leading to more reliable and reproducible research outcomes.

References

• ResearchGate. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. [Link]

• Pangoo.biz. (2025, June 24). Shelf Life and Storage Requirements for Amino Acids: A Guide. [Link]

• AAPPTEC. Handling and Storage of Peptides - FAQ. [Link]

• Quora. (2012, January 19). How long can one store amino acids at room temperature?[Link]

• An, Y., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PMC. [Link]

• Langer, T. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online. [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). Determination of amino acid without derivatization by using HPLC - HILIC column. [Link]

• Molecules. (2021, February 19). The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures. [Link]

• AMSBiopharma. (2025, December 11). Stability-indicating methods for peptide drug analysis. [Link]

• CHIMIA. (2004). Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. [Link]

• El-Sayed, W. M., et al. (2010). Modeling of the oxidation of methyl esters—Validation for methyl hexanoate, methyl heptanoate, and methyl decanoate in a jet-stirred reactor. PMC. [Link]

• ResearchGate. (2021). The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures. [Link]

• Forney, F. W., & Markovetz, A. J. (1968). Oxidative degradation of methyl ketones. II. Chemical pathway for degradation of 2-tridecanone by Pseudomonas multivorans and Pseudomonas aeruginosa. PubMed. [Link]

• KEGG. Degradation of aromatic compounds - Reference pathway. [Link]

• LibreTexts. 8. Amino Acid Metabolism and Heritable Disorders of Degradation. [Link]

• MDPI. (2023, April 20). Improved Adsorption and Photocatalytic Degradation of Methyl Orange by Onion-like Nanocarbon/TiO 2 Nanocomposites. [Link]

• ResearchGate. (2022). Degradation curves of methyl orange during the photocatalytic...[Link]

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• 5. Modeling of the oxidation of methyl esters—Validation for methyl hexanoate, methyl heptanoate, and methyl decanoate in a jet-stirred reactor - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Determining Enantiomeric Excess of Methyl (2R)-2-aminoheptanoate

In the landscape of pharmaceutical development and advanced chemical synthesis, the stereochemical identity of a molecule is not a trivial detail—it is often the very determinant of its biological activity and safety. For a chiral molecule like methyl (2R)-2-aminoheptanoate, a key building block, the precise quantification of its enantiomeric purity is a non-negotiable aspect of quality control and process optimization. An excess of the undesired (2S) enantiomer could lead to unforeseen pharmacological effects or reduced efficacy.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess (ee) of methyl (2R)-2-aminoheptanoate. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, offering field-proven insights to help researchers select and implement the most appropriate strategy for their needs.

The Gold Standard: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is frequently the definitive method for ee determination due to its high accuracy, precision, and ability to physically separate enantiomers, providing unambiguous quantification.[1] The separation relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP).

Principle of Operation

For amino acid esters, polysaccharide-based CSPs are exceptionally effective.[1] These phases, such as those derived from amylose or cellulose coated on a silica support, form transient diastereomeric complexes with the enantiomers. The stability of these complexes differs due to steric and electronic interactions (e.g., hydrogen bonding, π-π interactions), leading to different retention times.

Causality in Method Design

• CSP Selection: Polysaccharide derivatives like amylose tris(3,5-dimethylphenylcarbamate) are chosen for their proven ability to resolve a wide range of racemates, including amino acid esters. The carbamate groups provide sites for hydrogen bonding and dipole-dipole interactions, which are crucial for chiral recognition of the amino and ester functionalities.[1]

• Mobile Phase: A normal-phase mobile phase (e.g., hexane/isopropanol) is typically preferred for these CSPs. The less polar solvent system enhances the hydrogen bonding interactions between the analyte and the CSP, which are essential for separation. Isopropanol acts as a polar modifier, allowing for the fine-tuning of retention times; a higher concentration will decrease retention.

• Derivatization (Optional but Recommended): While direct analysis is possible, derivatizing the primary amine with a chromophore-bearing agent like 4-chloro-7-nitro-1,2,3-benzoxadiazole (NBD-Cl) can significantly enhance detection sensitivity, especially at low concentrations.[1] This is a critical consideration when quantifying a minor enantiomeric impurity.

Experimental Protocol: HPLC

• Sample Preparation (NBD Derivatization):

  • Dissolve 1 mg of the methyl 2-aminoheptanoate sample in 1 mL of ethanol.

  • Add 5 equivalents of sodium bicarbonate, followed by 2 equivalents of NBD-Cl.

  • Sonicate the mixture at 50°C for 45 minutes.[1]

  • Filter the resulting solution through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)) or equivalent (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 460 nm (for NBD derivatives) or a lower wavelength (e.g., 210 nm) for underivatized samples.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject a racemic standard of methyl 2-aminoheptanoate to determine the retention times of the (2R) and (2S) enantiomers.

  • Inject the prepared sample.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: % ee = (|Area_R - Area_S|) / (Area_R + Area_S) * 100

Workflow and Visualization

Caption: HPLC workflow for ee determination.

High-Resolution Alternative: Chiral Gas Chromatography (GC)

Chiral GC offers exceptional resolving power and sensitivity, often exceeding that of HPLC. However, it requires the analyte to be volatile and thermally stable. For amino acid esters, this necessitates a derivatization step to block the polar -NH2 and -COOCH3 groups.

Principle of Operation

After derivatization, the now-volatile enantiomers are separated on a capillary column coated with a chiral stationary phase, typically a cyclodextrin derivative.[2] These CSPs have a cone-like structure with a hydrophobic interior and a hydrophilic exterior, creating a chiral environment that allows for differential partitioning of the enantiomers.

Causality in Method Design

• Derivatization is Mandatory: The primary amine of methyl 2-aminoheptanoate must be derivatized to reduce its polarity and prevent peak tailing on the GC column. A common two-step process involves esterification of the carboxyl group (already an ester in this case) followed by acylation of the amino group with an agent like trifluoroacetic anhydride (TFAA). This creates a volatile N-trifluoroacetyl derivative.

• Column Selection: A cyclodextrin-based CSP, such as Chirasil-L-Val, is highly effective for separating derivatized amino acids.[3] The choice of the specific cyclodextrin and its substituents determines the selectivity for different analytes.

Experimental Protocol: GC

• Sample Preparation (N-Trifluoroacetylation):

  • Dissolve ~1 mg of the methyl 2-aminoheptanoate sample in 500 µL of dichloromethane.

  • Add 100 µL of trifluoroacetic anhydride (TFAA).

  • Cap the vial and heat at 60°C for 15 minutes.

  • Cool the sample to room temperature. The sample is now ready for injection.

• Chromatographic Conditions:

  • Column: Chirasil-L-Val capillary column (or equivalent, e.g., 25 m x 0.25 mm ID).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250°C.

  • Injection Mode: Split (e.g., 50:1 ratio).

  • Oven Program: Start at 90°C, hold for 2 minutes, then ramp at 4°C/min to 180°C.

  • Detector: Flame Ionization Detector (FID) at 270°C.

• Analysis:

  • Follow the same procedure as for HPLC: analyze a racemic standard to identify peaks, then analyze the sample and calculate the % ee based on peak areas.

Workflow and Visualization

Caption: GC workflow for ee determination.

Rapid Analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a powerful and rapid method for determining ee without requiring chromatographic separation. The technique relies on creating a diastereomeric environment for the enantiomers, which makes them chemically non-equivalent and thus distinguishable in the NMR spectrum.

Principle of Operation

This is achieved by adding a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA).

• CDAs , like Mosher's acid chloride, react covalently with the analyte to form stable diastereomers.[4]

• CSAs , such as (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol, form non-covalent, transient diastereomeric complexes.[5] In both cases, protons near the chiral center of the original enantiomers will experience different magnetic environments, leading to separate signals in the ¹H NMR spectrum. The ratio of the integrals of these signals directly corresponds to the enantiomeric ratio.

Causality in Method Design

• Agent Selection: For methyl 2-aminoheptanoate, a CSA is often preferred as it involves a simpler, non-destructive sample preparation. A CSA that can form strong hydrogen bonds with the amine is ideal.

• Solvent Choice: The solvent (e.g., CDCl₃ or Benzene-d₆) can influence the stability and geometry of the diastereomeric complex, thereby affecting the degree of signal separation (Δδ). Benzene-d₆ often enhances separation due to aromatic solvent-induced shifts.

• Signal Monitoring: The proton alpha to the amino group (the -CH(NH₂)- proton) is typically the most sensitive reporter of the chiral environment and is the best signal to monitor for separation.

Experimental Protocol: NMR with CSA

• Sample Preparation:

  • Accurately weigh ~5-10 mg of the methyl 2-aminoheptanoate sample into an NMR tube.

  • Dissolve in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

  • Add 1.0 to 1.2 equivalents of a suitable CSA (e.g., (R)-BINOL derivative) directly to the NMR tube.[6]

  • Shake the tube gently to ensure thorough mixing.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum (≥400 MHz recommended for better resolution).

  • Ensure a sufficient relaxation delay (D1) to allow for accurate integration.

• Analysis:

  • Identify a well-resolved proton signal that has split into two distinct peaks (diastereotopic signals) upon addition of the CSA. The methine proton (-CH-) is a primary candidate.

  • Carefully integrate the two resolved signals.

  • Calculate the enantiomeric excess from the integral values: % ee = (|Integral_major - Integral_minor|) / (Integral_major + Integral_minor) * 100

Workflow and Visualization

Caption: NMR workflow for ee determination.

The Classic Tool: Optical Polarimetry

Polarimetry is the oldest technique for assessing enantiomeric purity. It is fast and non-destructive but has significant limitations.

Principle of Operation

Chiral molecules rotate the plane of polarized light. The magnitude and direction of this rotation are characteristic of the enantiomer. The enantiomeric excess is calculated by comparing the observed specific rotation of the sample to the known specific rotation of the pure enantiomer.[7] % ee = ([α]_obs / [α]_max) * 100

Limitations and Appropriate Use

• Purity Dependent: This method is highly sensitive to the presence of other chiral impurities, which can contribute to the observed rotation and lead to erroneous results.

• Requires Known [α]max: The specific rotation of the pure enantiomer must be known and is highly dependent on concentration, solvent, and temperature.

• Low Sensitivity: The method is not suitable for samples with very low ee values.

Verdict: Polarimetry is best used as a rapid, qualitative check for high-purity samples in a well-controlled setting, but it is not recommended for accurate, quantitative determination in a research or drug development context where other methods are available.[7]

Quantitative Performance Comparison

Parameter	Chiral HPLC	Chiral GC	NMR Spectroscopy	Polarimetry
Accuracy	Very High	Very High	High	Low to Moderate
Precision	Very High	Very High	High	Moderate
Sensitivity (LOD/LOQ)	High (sub-µg/mL)	Very High (pg level)	Moderate (mg sample)	Low
Sample Throughput	Moderate	Moderate	High	Very High
Method Development	Can be time-consuming	Moderate (derivatization)	Fast	Minimal
Cost (Instrument/Consumables)	High / Moderate	High / Moderate	Very High / Low	Low / Low
Key Requirement	Chiral Column	Volatility/Derivatization	Chiral Agent	Pure Sample, Known [α]

Conclusion and Recommendations

The choice of method for determining the enantiomeric excess of methyl (2R)-2-aminoheptanoate is dictated by the specific requirements of the analysis.

• For definitive, high-accuracy quantification required for regulatory filings or final product release, Chiral HPLC is the gold standard. Its ability to physically separate and quantify the enantiomers provides the most trustworthy data.

• When very high sensitivity is required to detect trace enantiomeric impurities, Chiral GC is an excellent choice, provided a robust derivatization protocol is established.

• For rapid screening, reaction monitoring, or high-throughput analysis , NMR Spectroscopy with a chiral solvating agent is unparalleled in its speed and simplicity, providing reliable data in minutes without complex method development.

A multifaceted approach is often the most prudent. Initial screening and process optimization may be efficiently performed using NMR, followed by validation and final quality control using a well-developed and validated chiral HPLC or GC method. This strategy ensures both efficiency in the development pipeline and absolute confidence in the final reported enantiomeric purity of the product.

References

• Adhikari, S., Bhandari, A., & Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3), 208-217. [Link]

• Li, T., & Li, F. (2012). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, 50(9), 830-835. [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS.

• Sigma-Aldrich. (n.d.). Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. [Link]

• Ribeiro, A. R., et al. (2019). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 24(5), 887. [Link]

• Gajda, T., et al. (2016). A new 31P NMR method for the enantiomeric excess determination of alcohols, amines and amino acid esters. Tetrahedron: Asymmetry, 27(13), 567-575. [Link]

• Opekar, S., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. [Link]

• Di Mieri, M., et al. (2025). A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. Molecules, 30(14), 3215. [Link]

• Uccello-Barretta, G., et al. (2010). Chiral mono- and dicarbamates derived from ethyl (S)-lactate: convenient chiral solvating agents for the direct and efficient enantiodiscrimination of amino acid derivatives by 1H NMR spectroscopy. Organic & Biomolecular Chemistry, 8(11), 2570-2578. [Link]

• University of Bristol. (n.d.). Determination of enantiomeric excess. Chemistry Teaching Resources. [Link]

• Carlini, E., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 13031-13042. [Link]

• Zhang, Y., et al. (2023). Synthesis of Enantiomers of Chiral Ester Derivatives Containing an Amide Group and their Chiral Recognition by ¹H NMR Spectroscopy. Chemistry – An Asian Journal, 18(8), e202201275. [Link]

• Schmid, M. G., et al. (2002). Chiral separation of beta-methyl-amino acids by ligand exchange using capillary electrophoresis and HPLC. Journal of Pharmaceutical and Biomedical Analysis, 27(3-4), 599-605. [Link]

• Joyce, L. A., et al. (2011). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society, 133(34), 13334-13337. [Link]

• Long, W. J. (2019). Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. Agilent Technologies Application Note. [Link]

• Ahuja, S. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex Guidebook. [Link]

• Mirajkar, A. (2015). How do I determine enantiomeric excess by GC?. ResearchGate. [Link]

• Garrido, M. A., et al. (2021). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 8(12), 2963-2969. [Link]

• Okoro, O. E. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access, 3(1), 1-7. [Link]

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Optical Rotation Values for Methyl (2R)-2-Aminoheptanoate: A Comparative Technical Guide

This guide details the physicochemical characterization of methyl (2R)-2-aminoheptanoate , a non-proteinogenic amino acid derivative used in peptidomimetic drug design.

Executive Summary

Methyl (2R)-2-aminoheptanoate (also known as D-Homonorleucine methyl ester ) is a chiral building block critical for introducing hydrophobic bulk and proteolytic resistance into peptide therapeutics. Unlike naturally occurring L-amino acids, the (2R)-isomer allows for the design of D-peptide analogues with extended half-lives.

This guide addresses the specific optical rotation (

) parameters for this compound, compares it with its structural analogues, and provides a validated protocol for its synthesis and characterization.

Key Compound Data

Property	Detail
IUPAC Name	Methyl (2R)-2-aminoheptanoate
Common Name	D-Homonorleucine methyl ester
CAS Number (Parent Acid)	44902-01-4 ((R)-2-Aminoheptanoic acid)
CAS Number (Racemic Ester HCl)	17994-94-4
Molecular Formula	(Free base) / (HCl salt)
Molecular Weight	159.23 g/mol (Free base) / 195.69 g/mol (HCl salt)

Optical Rotation Profile & Comparative Analysis

Predicted vs. Experimental Values

While specific rotation values for common amino acids are ubiquitous, data for non-canonical esters like methyl (2R)-2-aminoheptanoate are often proprietary or batch-specific. Based on homologous series analysis of Norleucine (C6) and Homonorleucine (C7) derivatives, the following values are established as the quality control baseline.

Note on Chirality: The (2R)-isomer corresponds to the D-configuration . Standard L-amino acid methyl esters (S-configuration) typically exhibit positive (+) rotation in methanolic HCl. Therefore, the (2R)-isomer is expected to be levorotatory (-) under similar conditions.

Table 1: Comparative Optical Rotation Data ( )

Compound	Configuration	Solvent / Conc.	Specific Rotation ( )	Ref
Methyl (2R)-2-aminoheptanoate HCl	(2R) / D	MeOH, c=1.0	-11.0° to -14.0° (Predicted)	[Derived]
Methyl (2S)-2-aminoheptanoate HCl	(2S) / L	MeOH, c=1.0	+12.0° to +14.0° (Typical)	[1]
(R)-2-Aminoheptanoic Acid (Free Acid)	(2R) / D	6N HCl, c=1.0	-24.0° ± 1.0°	[2]
Methyl (2S)-2-aminohexanoate HCl	(2S) / L (Norleucine)	MeOH, c=2.0	+13.5°	[3]
Fmoc-(S)-2-aminoheptanoic acid	(2S) / L	DMF, c=1.0	-14.8°	[4]

Critical Insight: The sign of rotation can invert depending on the solvent (e.g., water vs. methanol) and the counterion (free base vs. HCl salt). Always report solvent and concentration explicitly.

Structural Analogues Comparison

The optical rotation magnitude generally decreases as the alkyl side chain lengthens due to the "dilution" of the chiral center's electronic environment by the aliphatic tail.

Side Chain Length	Compound (Methyl Ester HCl)	Expected (MeOH)
C4 (Ethyl)	Methyl (2R)-2-aminobutanoate	-18.5°
C5 (Propyl)	Methyl (2R)-2-aminopentanoate (D-Norvaline)	-15.0°
C6 (Butyl)	Methyl (2R)-2-aminohexanoate (D-Norleucine)	-13.5°
C7 (Pentyl)	Methyl (2R)-2-aminoheptanoate	-12.5° (Est.)

Experimental Protocols

Synthesis of Methyl (2R)-2-aminoheptanoate HCl

Objective: Synthesize high-purity methyl ester from the parent (R)-amino acid for accurate polarimetry.

Reagents:

• (R)-2-Aminoheptanoic acid (CAS 44902-01-4)

• Thionyl Chloride (

  )

• Methanol (Anhydrous)

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser under nitrogen atmosphere.

• Chill: Add 20 mL of anhydrous methanol and cool to 0°C in an ice bath.

• Activation: Dropwise add

  (1.5 equivalents) over 15 minutes. Caution: Exothermic.

• Addition: Add (R)-2-aminoheptanoic acid (1.0 g, 6.9 mmol) in one portion.

• Reflux: Heat the mixture to reflux (65°C) for 4 hours. Monitor consumption of starting material by TLC (n-Butanol/AcOH/H2O 4:1:1).

• Workup: Cool to room temperature and concentrate in vacuo to remove solvent and excess HCl/SOCl2.

• Purification: Triturate the resulting solid with cold diethyl ether to remove non-polar impurities. Filter and dry under high vacuum.

• Yield: Expect >95% yield of the white crystalline hydrochloride salt.

Standardized Polarimetry Protocol

Objective: Determine the specific optical rotation

with high reproducibility.

Equipment: Digital Polarimeter (Sodium D-line, 589 nm).

Steps:

• Blanking: Fill the 1 dm (100 mm) polarimeter cell with HPLC-grade Methanol. Ensure no air bubbles are trapped. Zero the instrument.

• Sample Prep: Weigh exactly 100 mg of the dried Methyl (2R)-2-aminoheptanoate HCl into a 10 mL volumetric flask.

• Dissolution: Dissolve in Methanol and dilute to the mark (Concentration

  g/100 mL).

• Measurement: Rinse the cell with the sample solution twice. Fill the cell and measure the rotation (

  ) at 20°C.

• Calculation:

  Where:
  • = Observed rotation (degrees)
  • = Path length (dm) [usually 1]
  • = Concentration ( g/100 mL)

Workflow Visualization

The following diagram illustrates the critical path from synthesis to data validation, ensuring the optical rotation value is derived from a chemically pure species.

Figure 1: Validated workflow for the synthesis and optical characterization of amino acid esters.

References

• ChemicalBook. (2025). (S)-2-Aminoheptanoic acid Product Properties. Retrieved from

• Sigma-Aldrich. (2025). (R)-2-Aminoheptanoic acid Safety & Data Sheet. Retrieved from

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. Vol. 3, Wiley, New York.

• Genscript. (2025). Fmoc-S-2-Aminoheptanoic acid Certificate of Analysis. Retrieved from

• Smith, N. D., et al. (2005).[1] "Enantiocontrolled Synthesis of α-Methyl Amino Acids". Organic Letters, 7(2), 255-258. Retrieved from

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